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Compound of Interest

Compound Name: 4-(Azepan-1-ylmethyl)aniline

CAS No.: 251552-19-9

Cat. No.: B1269443

Get Quote

In the landscape of pharmaceutical research and development, novel chemical entities are

synthesized daily. While a comprehensive Safety Data Sheet (SDS) is standard for commercial

chemicals, researchers often work with novel compounds for which such documentation does

not yet exist. This guide addresses the material safety of 4-(Azepan-1-ylmethyl)aniline (CAS

No. 251552-19-9), a compound for which a specific, official SDS is not readily available.

As a Senior Application Scientist, my directive is not merely to present data but to provide a

framework for risk assessment based on scientific principles. The information herein is

synthesized from established data on the parent molecule, aniline, and its substituted

derivatives. This approach allows us to anticipate potential hazards and establish robust safety

protocols, ensuring both regulatory compliance and, more importantly, the well-being of

laboratory personnel. The causality behind each recommendation is explained to empower

researchers with the knowledge to handle this and structurally similar molecules with the

utmost care.
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A precise understanding of a compound's identity and physical characteristics is the foundation

of its safe handling.

Table 1.1: Chemical Identifiers for 4-(Azepan-1-ylmethyl)aniline

Identifier Value Source

Chemical Name 4-(Azepan-1-ylmethyl)aniline -

CAS Number 251552-19-9 [1]

Molecular Formula C13H20N2 [1]

Molecular Weight 204.31 g/mol [1]

MDL Number MFCD04113962 [1]

Table 1.2: Known and Inferred Physical Properties

Property Value/Description Rationale/Source

Appearance

Oily liquid, may be a white to

off-white solid. Colorless, but

darkens on exposure to air and

light.

Inferred from general

properties of aniline and its

derivatives.[2]

Odor Characteristic amine-like odor. Inferred from aniline.[2]

Solubility

Likely has low solubility in

water but is soluble in organic

solvents (e.g., ethanol, DMF).

Based on properties of similar

aromatic amines.[3]

Storage
Keep in a dark place, sealed in

dry conditions, at 2-8°C.
[1]
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Lacking a specific SDS, we must infer the Globally Harmonized System (GHS) classification

from structurally related and more extensively studied aniline derivatives. Aniline itself is highly

toxic and serves as our primary model.[4][5] The presence of the azepane and aniline moieties

suggests significant biological activity and necessitates a high degree of caution.

Anticipated GHS Hazard Classification:

Acute Toxicity, Oral (Category 3) - H301: Toxic if swallowed.[6]

Acute Toxicity, Dermal (Category 3) - H311: Toxic in contact with skin.[6]

Acute Toxicity, Inhalation (Category 3) - H331: Toxic if inhaled.[6]

Serious Eye Damage/Irritation (Category 2A) - H319: Causes serious eye irritation.

Specific Target Organ Toxicity, Repeated Exposure (Category 2) - H373: May cause damage

to organs (spleen, blood) through prolonged or repeated exposure.[2][6]

Aquatic Toxicity, Acute & Chronic (Category 1) - H410: Very toxic to aquatic life with long

lasting effects.[6]

Signal Word:Danger[5][6]

Hazard Pictograms:

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[6]

P302 + P352: IF ON SKIN: Wash with plenty of water.
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P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Toxicological Profile and Exposure
Pathways
The primary toxicological concern with aniline and its derivatives is methemoglobinemia, a

condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[2]

Exposure can occur via inhalation of aerosols, dermal absorption, and ingestion.[2][7]

Mechanism of Toxicity: Aniline is metabolized in the body, with N-hydroxylation being a key

step, forming phenylhydroxylamine.[7] This metabolite is a potent oxidizing agent that

triggers the formation of methemoglobin in red blood cells, leading to cyanosis (a bluish

discoloration of the skin) and, in severe cases, hypoxia.

Target Organs: The primary target organs are the blood and spleen.[2] Chronic exposure can

lead to spleen toxicity.[2]

Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies aniline

as Group 2A, "probably carcinogenic to humans," based on sufficient evidence in animals

and strong mechanistic evidence.[7] Given this, 4-(Azepan-1-ylmethyl)aniline should be

handled as a suspected carcinogen.

Exposure Routes

Toxicological Pathway

Inhalation

AbsorptionDermal Contact

Ingestion

Metabolism
(N-hydroxylation) Oxidation of Hemoglobin Methemoglobinemia &

Spleen Toxicity
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Click to download full resolution via product page

Caption: Toxicological pathway of aniline derivatives.

Section 4: Safe Handling and Engineering Controls
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment (PPE), is essential.

Engineering Controls
Primary Containment: All work involving 4-(Azepan-1-ylmethyl)aniline must be conducted

within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[4]

Ventilation: The laboratory must have adequate general ventilation.

Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[4]

Personal Protective Equipment (PPE)
The selection of PPE is critical due to the high dermal toxicity of anilines.

Hand Protection: Standard nitrile gloves are NOT recommended for prolonged contact with

aniline.[8] Use butyl, neoprene, or Viton gloves.[8] Always inspect gloves before use and use

proper removal technique to avoid skin contact.[6]

Eye Protection: Wear chemical splash goggles or safety glasses with side shields.[6][9]

Skin and Body Protection: A full-length lab coat, long pants, and closed-toe shoes are

mandatory.[4] For tasks with a higher risk of splashing, consider a chemical-resistant apron.

Respiratory Protection: Not typically required if work is performed within a fume hood. If a

respirator is necessary for a specific procedure (e.g., large-scale cleanup), personnel must

be medically cleared, fit-tested, and enrolled in a respiratory protection program.[8]

Section 5: Emergency Procedures
Rapid and correct response to an exposure or spill is critical to minimizing harm.
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First-Aid Measures
First responders must protect themselves from exposure before assisting others.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (avoiding mouth-to-mouth if the substance was ingested or

inhaled) and seek immediate medical attention.[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

copious amounts of water for at least 15 minutes. Call a physician immediately.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give two glasses of water to drink. Never give anything by mouth to an unconscious person.

Seek immediate medical advice.[4][10]

Accidental Release Measures (Spills)
Small Spill (<100 mL, inside a fume hood):

Ensure appropriate PPE is worn (double gloves, goggles, lab coat).

Absorb the spill with an inert, dry material like vermiculite, sand, or commercial sorbent

pads.[8]

Collect the contaminated material using non-sparking tools and place it in a labeled,

sealable container for hazardous waste disposal.[10]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spill (>100 mL or any spill outside a fume hood):

Evacuate: Immediately evacuate all personnel from the affected area.[8]

Isolate: Secure the area and prevent entry.
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Ventilate: If safe to do so, increase ventilation to the area.

Notify: Alert your institution's Environmental Health & Safety (EH&S) department and/or

emergency services. Do not attempt to clean up a large spill unless you are part of a

trained emergency response team.[8]

Small Spill Protocol Large Spill Protocol

Spill Occurs

Is Spill >100mL
or outside fume hood?

Wear appropriate PPE

No

EVACUATE area

Yes

Absorb with inert material

Collect in hazardous waste container

Decontaminate area

ISOLATE & secure area

NOTIFY EH&S / Emergency Services

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Section 6: Fire-Fighting and Disposal
Fire-Fighting Measures: While aniline itself is a combustible liquid, it has a relatively high

flash point (70°C). Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide

as extinguishing media.[6] Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.

Waste Disposal: All waste containing 4-(Azepan-1-ylmethyl)aniline, including contaminated

absorbents and disposable PPE, must be treated as hazardous waste.[8] Collect in clearly

labeled, compatible, and sealed containers. Do not dispose of down the drain.[8] Follow all

local, state, and federal regulations for chemical waste disposal.

Section 7: Conclusion
The safe handling of novel compounds like 4-(Azepan-1-ylmethyl)aniline is a cornerstone of

responsible research. By understanding its relationship to the well-characterized hazards of

aniline, we can implement a robust safety protocol. This guide provides the necessary

framework, but it is incumbent upon the researcher to apply these principles diligently. Always

perform a risk assessment before beginning any new procedure, ensure all personnel are

trained on the potential hazards, and never deviate from established safety protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.chemicalbook.com/msds/4-4-ethylpiperazin-1-ly-aniline.pdf
https://www.benchchem.com/product/b1269443/docs#introduction-a-proactive-approach-to-the-safety-of-novel-anilines
https://www.benchchem.com/product/b1269443/docs#introduction-a-proactive-approach-to-the-safety-of-novel-anilines
https://www.benchchem.com/product/b1269443/docs#introduction-a-proactive-approach-to-the-safety-of-novel-anilines
https://www.benchchem.com/product/b1269443/docs#introduction-a-proactive-approach-to-the-safety-of-novel-anilines
https://www.benchchem.com/product/b1269443?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

